(5E)-2-mercapto-5-(4-methoxybenzylidene)-3-phenyl-3,5-dihydro-4H-imidazol-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(5E)-2-mercapto-5-(4-methoxybenzylidene)-3-phenyl-3,5-dihydro-4H-imidazol-4-one, also known as 5E-MBP-3P-3,5-DHI-4H-I-4-O, is an organic compound belonging to the imidazole family of heterocyclic compounds. It is a colorless solid with a melting point of 106-107°C and is soluble in many organic solvents. This compound has attracted considerable attention due to its potential applications in the fields of organic chemistry, pharmacology, and medicinal chemistry.
Scientific Research Applications
Synthesis and Chemical Properties
Thiohydantoins and Tautomerization : A study by Edward & Liu (1969) explored the structure and reactions of thiohydantoin compounds, revealing the existence of tautomers similar to "(5E)-2-mercapto-5-(4-methoxybenzylidene)-3-phenyl-3,5-dihydro-4H-imidazol-4-one". They showed that mono- and dibenzylation reactions could provide insights into the compound's chemical behavior, particularly focusing on sulfur reactions rather than nitrogen (Edward & Liu, 1969).
Crystal Structure Analysis : Hu & Chen (2015) conducted a study on a similar compound, analyzing its crystal structure and spectroscopic properties. This research highlighted the compound's molecular interactions, including weak intramolecular hydrogen bonds and π–π stacking, which are crucial for understanding its chemical and physical properties (Hu & Chen, 2015).
Applications in Catalysis
Lewis Acid Catalyzed Reactions : Bhattacharjya, Agasti, & Ramanathan (2006) investigated the synthesis of imidazolin-5-one derivatives through carbon-carbon bond formation catalyzed by Lewis acids. Their findings demonstrate the compound's utility in organic synthesis, offering a pathway for creating structurally diverse molecules under solvent-free conditions (Bhattacharjya et al., 2006).
Biological Activities
Antibacterial and Nematicidal Activities : A study by Srinivas, Nagaraj, & Reddy (2008) on methylene-bis-thiazolidinone derivatives, including those related to "this compound", showed potential antibacterial and nematicidal activities. This suggests the compound's derivatives could be explored for applications in agriculture and medicine (Srinivas et al., 2008).
Mechanism of Action
Target of Action
The primary targets of (5E)-2-mercapto-5-(4-methoxybenzylidene)-3-phenyl-3,5-dihydro-4H-imidazol-4-one are cyclooxygenase-1, cyclooxygenase-2, proteinase-activated receptor 1, and vitamin K epoxide reductase . These targets play a crucial role in inflammation, pain sensation, and blood clotting processes.
Mode of Action
This compound interacts with its targets by binding to their active sites, thereby inhibiting their function . This interaction leads to changes in the physiological processes controlled by these targets.
Biochemical Pathways
The compound affects the biochemical pathways related to inflammation, pain sensation, and blood clotting. By inhibiting cyclooxygenase-1 and cyclooxygenase-2, this compound reduces the production of prostaglandins, which are involved in inflammation and pain . By inhibiting proteinase-activated receptor 1 and vitamin K epoxide reductase, it affects the coagulation cascade, potentially reducing blood clotting .
Result of Action
The molecular and cellular effects of this compound’s action include reduced inflammation and pain due to decreased prostaglandin production, and potentially reduced blood clotting due to its effects on the coagulation cascade .
properties
IUPAC Name |
(5E)-5-[(4-methoxyphenyl)methylidene]-3-phenyl-2-sulfanylideneimidazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O2S/c1-21-14-9-7-12(8-10-14)11-15-16(20)19(17(22)18-15)13-5-3-2-4-6-13/h2-11H,1H3,(H,18,22)/b15-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSVSDYCWRPBVAF-RVDMUPIBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C=C2C(=O)N(C(=S)N2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)/C=C/2\C(=O)N(C(=S)N2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.